Cas no 2090941-68-5 (4-(Bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole)

• Product Name: 4-(Bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole
• CAS No: 2090941-68-5
• MF: C₉H₉BrN₂S
• MW: 257.150159597397
• CID: 5056463
• Update Time: 2025-05-20

4-(Bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole
• 4-(bromomethyl)-1-methyl-3-thiophen-3-ylpyrazole
• 4-(Bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole

• Inchi： 1S/C9H9BrN2S/c1-12-5-8(4-10)9(11-12)7-2-3-13-6-7/h2-3,5-6H,4H2,1H3
• InChI Key： MPGOZABZKJSFEC-UHFFFAOYSA-N
• SMILES： BrCC1=CN(C)N=C1C1=CSC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.1
• Topological Polar Surface Area: 46.1

Additional information on 4-(Bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole

4-(Bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole: A Comprehensive Overview

4-(Bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole, also known by its CAS number CAS No. 2090941-68-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of a bromomethyl group, a methyl substituent, and a thiophene ring in its structure contributes to its distinctive chemical properties and potential applications.

The molecular structure of 4-(Bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole is characterized by a pyrazole ring system with substituents at positions 1, 3, and 4. The bromomethyl group at position 4 introduces electrophilic reactivity, making it a potential candidate for various substitution reactions. The methyl group at position 1 adds steric bulk, which can influence the compound's reactivity and solubility. The thiophene ring at position 3 introduces aromaticity and potential conjugation effects, enhancing the compound's electronic properties.

Recent studies have explored the synthesis of 4-(Bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole through various methodologies, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also expanded the scope of its applications in drug discovery and materials science.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, making it a valuable tool in medicinal chemistry. Additionally, its electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The latest research highlights the importance of understanding the stereochemical outcomes of reactions involving 4-(Bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole. By employing computational chemistry techniques, researchers have gained insights into the reaction mechanisms and stereochemical control, paving the way for more efficient synthesis routes.

In conclusion, 4-(Bromomethyl)-1-methyl-3-(thiophen-3-yl)-1H-pyrazole, with its CAS number CAS No. 2090941-68-5, represents a significant advancement in organic chemistry. Its versatile structure and potential applications continue to drive research efforts across multiple disciplines.